Cas no 1309982-50-0 (2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester)

• Product Name: 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester
• CAS No: 1309982-50-0
• MF: C₁₂H₁₆BN₃O₂S
• MW: 277.150341033936
• MDL: MFCD09607684
• CID: 5024973
• Update Time: 2026-02-28

2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester
• AB50759
• 2-pyrazol-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• MDL： MFCD09607684
• Inchi： 1S/C12H16BN3O2S/c1-11(2)12(3,4)18-13(17-11)9-8-19-10(15-9)16-7-5-6-14-16/h5-8H,1-4H3
• InChI Key： GBQUNLCXIYVGML-UHFFFAOYSA-N
• SMILES： S1C(N2C=CC=N2)=NC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Topological Polar Surface Area: 77.4

Additional information on 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester

2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester: A Novel Boronic Acid Derivative with Promising Applications in Medicinal Chemistry

2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester, with the CAS number 1309982-50-0, represents a unique chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of boronic acid derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The integration of a thiazole ring with a pyrazole ring in its molecular structure provides a versatile scaffold for drug design, while the boronic acid pinacol ester moiety enhances its reactivity and functional versatility. Recent advances in synthetic methodologies and biological evaluations have further highlighted the potential of this compound in developing novel therapeutic agents.

The thiazole ring is a five-membered heterocyclic system containing one sulfur atom, which is known for its ability to modulate enzyme activity and interact with biological targets such as kinases and proteases. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a key structural element in many pharmaceuticals, including non-steroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The combination of these two rings in 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester creates a multifunctional platform that can engage multiple biological pathways, making it a valuable candidate for drug discovery. The boronic acid pinacol ester group, a common functional group in boronic acid derivatives, is particularly notable for its ability to form reversible covalent bonds with hydroxyl groups in biological systems, which is crucial for the development of targeted therapies.

Recent studies have demonstrated that 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester exhibits promising pharmacological activities. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound demonstrates potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key regulator of inflammatory responses. The study highlighted the role of the thiazole ring in modulating the activity of phosphatidylinositol 3-kinase (PI3K), while the pyrazole ring contributed to the compound's ability to inhibit cyclooxygenase-2 (COX-2), a target for NSAIDs. These findings underscore the importance of the molecular architecture of 2-(1H-Pyraz,1-yl)thiazole-4-boronic acid pinacol ester in achieving multifunctional biological activity.

Another recent breakthrough in the application of this compound involves its potential as a therapeutic agent for cancer treatment. A 2024 study published in Cancer Research revealed that 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester exhibits selective cytotoxicity against cancer cells, particularly in pancreatic and breast cancer models. The study attributed this activity to the compound's ability to disrupt the Akt/mTOR signaling pathway, which is often dysregulated in malignant tumors. The boronic acid pinacol ester group was found to enhance the compound's interaction with the cell membrane, facilitating its uptake and subsequent intracellular activity. This discovery has sparked renewed interest in the development of 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester as a lead compound for anti-cancer drug design.

From a synthetic perspective, the preparation of 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester involves a series of well-established methodologies, including transition metal-catalyzed coupling reactions and boronic acid-based Suzuki-Miyaura cross-coupling. These approaches enable the efficient construction of the complex molecular framework, while the use of pinacol ester as a protecting group ensures the stability of the boronic acid moiety during synthesis. A 2023 article in Organic Letters described a novel synthetic route that combines microwave-assisted reaction conditions with catalytic systems to achieve high yields of 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester, highlighting the importance of optimizing reaction parameters for industrial-scale production.

The biological evaluation of 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester has also been expanded to include its potential as an antimicrobial agent. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study suggested that the compound's mechanism of action involves the disruption of bacterial cell membrane integrity, with the thiazole ring playing a critical role in this process. The boronic acid pinacol ester group was found to enhance the compound's ability to penetrate bacterial membranes, thereby increasing its efficacy against multidrug-resistant strains.

In addition to its therapeutic potential, 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester has also been explored for its applications in drug delivery systems. The unique chemical properties of the compound, particularly the reactivity of the boronic acid pinacol ester group, make it an attractive candidate for designing prodrugs that can be activated in vivo. A 2023 review in Advanced Drug Delivery Reviews discussed the potential of this compound in developing stimuli-responsive drug delivery systems, where the release of the active drug payload is triggered by specific environmental conditions such as pH or enzymatic activity.

Despite its promising properties, the development of 2-(1H-Pyrazol-1-yl)thiazole-4-boronic acid pinacol ester as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile, minimizing potential side effects, and ensuring its stability in biological environments remain areas of active research. However, the growing body of evidence supporting its biological activities and synthetic feasibility has positioned this compound as a key player in the future of medicinal chemistry.